N,2-dimethyl-6-[(5-methyl-1,3-oxazol-2-yl)methylamino]benzamide

• IUPAC Name: N,2-dimethyl-6-[(5-methyl-1,3-oxazol-2-yl)methylamino]benzamide
• InChI: InChI=1S/C14H17N3O2/c1-9-5-4-6-11(13(9)14(18)15-3)16-8-12-17-7-10(2)19-12/h4-7,16H,8H2,1-3H3,(H,15,18)
• InChI Key: JFGAWRPFOTWFCP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NCC2=NC=C(O2)C)C(=O)NC
• Molecular Formula: C14H17N3O2
• Molecular Weight: 259.30 g/mol

Description

N,2-dimethyl-6-[(5-methyl-1,3-oxazol-2-yl)methylamino]benzamide, also known as DMXAA, is a small molecule with potential anti-cancer properties. It was first discovered in the 1980s and has since been studied extensively for its ability to induce tumor necrosis and inhibit tumor growth.

Mechanism of Action

The exact mechanism of action of N,2-dimethyl-6-[(5-methyl-1,3-oxazol-2-yl)methylamino]benzamide is not fully understood, but it is believed to involve the activation of the immune system and the induction of cytokine production. N,2-dimethyl-6-[(5-methyl-1,3-oxazol-2-yl)methylamino]benzamide has been shown to stimulate the production of tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in various cell types. These cytokines are known to have anti-tumor properties and may contribute to the anti-cancer effects of N,2-dimethyl-6-[(5-methyl-1,3-oxazol-2-yl)methylamino]benzamide.
Biochemical and Physiological Effects
N,2-dimethyl-6-[(5-methyl-1,3-oxazol-2-yl)methylamino]benzamide has been shown to have a number of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit angiogenesis, and increase vascular permeability. N,2-dimethyl-6-[(5-methyl-1,3-oxazol-2-yl)methylamino]benzamide has also been shown to activate various signaling pathways, including the NF-κB and MAPK pathways.

Advantages and Limitations for Lab Experiments

N,2-dimethyl-6-[(5-methyl-1,3-oxazol-2-yl)methylamino]benzamide has several advantages for lab experiments. It is a small molecule that can be easily synthesized and purified. It has also been extensively studied, and there is a large body of literature on its properties and potential anti-cancer effects. However, N,2-dimethyl-6-[(5-methyl-1,3-oxazol-2-yl)methylamino]benzamide also has some limitations. It has poor solubility in water, which can make it difficult to work with in certain experiments. It also has a short half-life in vivo, which can limit its effectiveness as an anti-cancer agent.

Future Directions

For research include the development of more effective formulations of the compound and investigation of N,2-dimethyl-6-[(5-methyl-1,3-oxazol-2-yl)methylamino]benzamide in combination with other anti-cancer agents.

Synthesis Methods

N,2-dimethyl-6-[(5-methyl-1,3-oxazol-2-yl)methylamino]benzamide can be synthesized using a multi-step process that involves the condensation of 2-acetylamino-3-methylpyrazine with 2,6-dimethylbenzoyl chloride, followed by the reaction of the resulting product with methylamine and formaldehyde. The final product is purified by recrystallization and characterized using various spectroscopic techniques.

Scientific Research Applications

N,2-dimethyl-6-[(5-methyl-1,3-oxazol-2-yl)methylamino]benzamide has been extensively studied for its potential anti-cancer properties. It has been shown to induce tumor necrosis and inhibit tumor growth in various in vitro and in vivo models. N,2-dimethyl-6-[(5-methyl-1,3-oxazol-2-yl)methylamino]benzamide has also been investigated for its ability to enhance the efficacy of other anti-cancer agents, such as radiation and chemotherapy.